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Compound of Interest

Compound Name: Benzil monohydrazone

Cat. No.: B7790934

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
benzil monohydrazone (CAS No: 5344-88-7), a key intermediate in various organic
syntheses. The focus is on its melting point and solubility, critical parameters for its purification,
handling, and application in research and development.

Core Physical Properties

Benzil monohydrazone is a crystalline solid at room temperature. Its physical characteristics
are pivotal for its identification and assessing its purity.

Data Presentation: Physical Properties of Benzil Monohydrazone
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Property Value Notes

A sharp melting range is
indicative of high purity.
Melting Point 150-152 °CJ[1][2] Impurities typically lower and

broaden the melting range[3]

[4105].

Molecular Formula C14H12N20[1][6]
Molecular Weight 224.26 g/mol [7]
Appearance Crystalline Solid
Solubility Soluble in hot ethanol[8] Commonly used for

recrystallization.

Soluble in benzene[8]

Experimental Protocols

Detailed methodologies for the synthesis and determination of physical properties are crucial
for reproducible results.

2.1. Synthesis and Purification of Benzil Monohydrazone via Recrystallization

The most common method for synthesizing benzil monohydrazone is the condensation
reaction between benzil and hydrazine hydrate.[8] This procedure also serves as a purification
step through recrystallization.

Protocol:
» Dissolution: Dissolve benzil (1 equivalent) in hot ethanol.

¢ Reaction: Slowly add a solution of 85% hydrazine hydrate (1 equivalent) to the hot benzil
solution with stirring. The benzil monohydrazone product may begin to separate from the
hot solution.[8]

o Reflux: After the addition is complete, heat the mixture under reflux for a short period (e.g., 5
minutes) to ensure the reaction goes to completion.[8]
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o Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to maximize crystal formation.

« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected crystals with a small amount of cold ethanol to remove any
soluble impurities.

e Drying: Dry the purified crystals. The melting point can then be determined on the dried
sample.

2.2. Melting Point Determination
The melting point is a critical indicator of a compound's purity.[4][5]
Protocol using a Capillary Tube Method:

e Sample Preparation: Place a small amount of the dried, purified benzil monohydrazone into
a capillary tube, sealed at one end. Pack the sample to a height of 1-2 cm by gently tapping
the tube.[9]

o Apparatus Setup: Place the capillary tube in a melting point apparatus (e.g., a Mel-Temp or
Thiele tube).[3]

e Heating: Heat the apparatus slowly, at a rate of approximately 2 °C per minute, especially
when approaching the expected melting point.[3]

o Observation: Record the temperature at which the substance first begins to melt (T1) and the
temperature at which the last solid crystal turns into a liquid (T2).[9]

e Melting Range: The melting point is reported as the range from T1 to T2. For a pure
compound, this range is typically narrow (0.5-1.0 °C).[3]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and purification of benzil
monohydrazone.
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Workflow for Synthesis and Purification of Benzil Monohydrazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Benzil Monohydrazone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7790934#physical-properties-of-benzil-
monohydrazone-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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